Cas no 55334-11-7 (2-hexadecyl-1,1'-bi(cyclopentyl))

• Product Name: 2-hexadecyl-1,1'-bi(cyclopentyl)
• CAS No: 55334-11-7
• MF: C₂₆H₅₀
• MW: 362.675208568573
• CID: 1595810
• PubChem ID: 291314
• Update Time: 2025-04-21

2-hexadecyl-1,1'-bi(cyclopentyl) Chemical and Physical Properties

Names and Identifiers

• 2-hexadecyl-1,1'-bi(cyclopentyl)
• 1,1'-bicyclopentyl, 2-hexadecyl-
• 1-Cyclopentyl-2-n-hexadecylcyclopentane
• 1-cyclopentyl-2-hexadecylcyclopentane
• 2-Hexadecyl-1,1'-bicyclopentane
• NSC156334
• NSC-156334
• ZENJJKDYBBKFAI-UHFFFAOYSA-N
• 2-hexadecyl-1,1'-bicyclopentyl
• 1, 2-hexadecyl-
• DB-323956
• 55334-11-7
• DTXSID80303066

• Inchi： 1S/C26H50/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-25-22-18-23-26(25)24-20-16-17-21-24/h24-26H,2-23H2,1H3
• InChI Key： ZENJJKDYBBKFAI-UHFFFAOYSA-N
• SMILES： C1(CCCC1CCCCCCCCCCCCCCCC)C1CCCC1

Computed Properties

• Exact Mass: 362.3915
• Monoisotopic Mass: 362.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9220 (rough estimate)
• Boiling Point: 429.23°C (rough estimate)
• Refractive Index: 1.5220 (estimate)
• PSA: 0